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Compound of Interest

Compound Name: Snc 162;snc-162
CAS No.: 1217811-53-4
Cat. No.: B10781869

Get Quote

. J

Application Note: Synthesis and Purification of
SNC 162

Compound Identity: SNC 162 IUPAC Name: 4-[(S)-[(2S,5R)-2,5-Dimethyl-4-(2-propenyl)-1-
piperazinyl]phenylmethyl]-N,N-diethylbenzamide CAS Number: 178803-51-5 Molecular
Formula:

Molecular Weight: 419.61 g/mol Pharmacology: Potent
-opioid receptor agonist (

nM); exhibits

-fold selectivity over

-opioid receptors.[1]

Introduction & Strategic Analysis
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SNC 162 belongs to the diarylmethylpiperazine class of opioids, structurally related to the
prototype agonist SNC 80. Unlike SNC 80, which possesses a 3-methoxy group on the
benzylic ring, SNC 162 is the desoxy analog (unsubstituted phenyl ring). This structural
modification alters its intrinsic efficacy, rendering it a partial agonist in certain assays compared
to the full agonist SNC 80, while maintaining high affinity and selectivity.

Synthetic Challenge: The core challenge lies in the stereoselective construction of the benzylic
amine. The synthesis creates a new chiral center at the benzylic carbon, resulting in a mixture
of diastereomers. The biological activity resides almost exclusively in the (+)-isomer (typically
the

-configuration at the benzylic carbon combined with the
-piperazine moiety).

Strategic Approach: We utilize a convergent synthesis strategy:
o Fragment A: Formation of a reactive benzhydryl halide intermediate.
e Fragment B: Nucleophilic substitution using the chiral amine

-1-allyl-2,5-dimethylpiperazine.

o Resolution: Separation of the resulting epimers via fractional crystallization or chiral
chromatography.

Retrosynthetic Analysis

The molecule is disconnected at the C-N bond between the benzhydryl carbon and the
piperazine nitrogen.
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Caption: Retrosynthetic disconnection of SNC 162 revealing the convergent coupling of a
benzhydryl electrophile and a chiral piperazine.

Detailed Experimental Protocol
Phase 1: Synthesis of the Benzhydryl Alcohol
Intermediate

Objective: Create the carbon skeleton connecting the two aromatic rings.

Reagents:

N,N-Diethyl-4-formylbenzamide (1.0 eq)

Phenylmagnesium bromide (PhMgBr) (1.2 eq, 1.0 M in THF)

Tetrahydrofuran (THF), anhydrous

Ammonium chloride (
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), saturated aqueous solution
Procedure:

e Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and
maintain under an argon atmosphere.

» Dissolution: Dissolve N,N-diethyl-4-formylbenzamide (2.05 g, 10 mmol) in 50 mL of
anhydrous THF. Cool the solution to 0°C using an ice bath.

e Grignard Addition: Add PhMgBr (12 mL, 12 mmol) dropwise via a syringe pump over 20
minutes. The solution may turn slightly yellow/turbid.

o Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Monitor
by TLC (SiO2, 50% EtOAc/Hexanes) for the disappearance of the aldehyde (

) and appearance of the alcohol (
).

e Quench: Cool to 0°C and quench carefully with saturated
(20 mL).

o Extraction: Extract the aqueous layer with Ethyl Acetate (

mL). Combine organic layers, wash with brine, dry over
, and concentrate in vacuo.

e Result: Yields crude 4-(hydroxy(phenyl)methyl)-N,N-diethylbenzamide as a viscous oll.
Proceed directly to the next step or purify via flash column chromatography (Yield >90%).

Phase 2: Chlorination (Activation)

Objective: Convert the hydroxyl group into a good leaving group (chloride).
Reagents:

e Benzhydryl alcohol intermediate (from Phase 1)
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e Thionyl Chloride (

) (1.5 eq)

¢ Dichloromethane (DCM), anhydrous

» Toluene (for azeotroping)

Procedure:

Dissolve the crude alcohol in anhydrous DCM (30 mL) in a dry RBF.
e Cool to 0°C. Add

dropwise.

e Stir at RT for 2 hours.
o Evaporation: Remove solvent and excess

under reduced pressure.

o Azeotrope: Add toluene (20 mL) and evaporate again to ensure complete removal of acidic
volatiles.

e Product:4-(chloro(phenyl)methyl)-N,N-diethylbenzamide. Note: This intermediate is
hydrolytically unstable. Store under argon and use immediately.

Phase 3: Nucleophilic Coupling

Objective: Couple the chiral piperazine to the benzhydryl scaffold.
Reagents:

e Benzhydryl chloride intermediate (freshly prepared)

e (2S,5R)-1-allyl-2,5-dimethylpiperazine (1.0 eq)

o Potassium Carbonate (
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) (3.0 eq), anhydrous, finely ground

o Acetonitrile (ACN) or DMF (anhydrous)

e Sodium lodide (Nal) (0.1 eq, catalytic)

Procedure:

Suspend the benzhydryl chloride in ACN (40 mL).
e Add

(4.14 g, 30 mmol) and catalytic Nal.

e Add (2S,5R)-1-allyl-2,5-dimethylpiperazine (1.54 g, 10 mmol).

o Reflux: Heat the mixture to reflux (80°C) for 12—16 hours.

o Workup: Cool to RT. Filter off the inorganic salts. Concentrate the filtrate.
 Partition: Dissolve residue in DCM (50 mL) and wash with water.

e Crude Isolation: Dry (Na2S04) and concentrate to yield the crude diastereomeric mixture of
SNC 162.

Phase 4: Purification and Resolution

Objective: Isolate the active (+)-isomer (SNC 162) from the mixture.

The reaction produces two diastereomers:

e SNC 162: (S)-benzyl stereocenter.

o Epimer: (R)-benzyl stereocenter.

Method A: Crystallization (Scalable)

e Dissolve the crude oil in a minimum amount of hot 2-propanol or ethyl acetate.

e Add 1.0 equivalent of HCI (1M in diethyl ether).
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o Allow to stand at 4°C. The diastereomers often have significantly different solubility profiles.

o Recrystallize the precipitate from EtOH/Et20 until a constant melting point and optical
rotation are achieved.

Method B: Preparative HPLC (High Purity)

e Column: Chiralcel OD-H or AD-H (250 x 20 mm, 5 um).

» Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).
e Flow Rate: 10 mL/min.

o Detection: UV at 254 nm.

o Collection: The active isomer typically elutes second (verify with authentic standard or optical
rotation).

Analytical Characterization

Data Summary Table

Parameter Specification for SNC 162

Appearance White to off-white crystalline solid (as HCI salt)

Soluble in DMSO, Ethanol; Water (as salt, ~40

Solubility
mg/mL)
Mass Spectrometry m/z
Optical Rotation (c=1.0, MeOH)

Absence of -OCH3 singlet (approx 3.8 ppm)

1H NMR (Diagnostic) )
present in SNC 80.

Key NMR Signals (400 MHz, CDCI3, free base):

e 7.20-7.45 (m, 9H, aromatic protons).
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4.25 (s, 1H, benzylic CH). Note: Shift varies with salt form.

5.8 (m, 1H, allyl vinyl CH).

5.1 (m, 2H, allyl vinyl CH2).

1.0-1.2 (d, methyls on piperazine).

Workflow Visualization
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Caption: Step-by-step chemical workflow from precursor assembly to chiral resolution.
Storage and Stability
e Solid State: Store at -20°C. Stable for >2 years if protected from light and moisture.

e Solution: Solutions in DMSO or Ethanol are stable for roughly 1 month at -20°C. Avoid
repeated freeze-thaw cycles.

o Safety: SNC 162 is a potent opioid agonist. While

-agonists generally have a lower risk of respiratory depression than
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-agonists, they can induce convulsions at high doses (pro-convulsant activity is a known
class effect of SNC 80 derivatives). Handle with strict PPE and in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [synthesis and purification techniques for SNC 162
compound]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3399572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3399572/
https://www.benchchem.com/product/b10781869/docs#synthesis-and-purification-techniques-for-snc-162-compound
https://www.benchchem.com/product/b10781869/docs#synthesis-and-purification-techniques-for-snc-162-compound
https://www.benchchem.com/product/b10781869/docs#synthesis-and-purification-techniques-for-snc-162-compound
https://www.benchchem.com/product/b10781869/docs#synthesis-and-purification-techniques-for-snc-162-compound
https://www.benchchem.com/product/b10781869?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10781869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

